1-(3-Morpholin-4-ylphenyl)ethanone
Overview
Description
1-(3-Morpholin-4-ylphenyl)ethanone, also known as 3-Morpholin-4-ylphenyl ethanone (MPE), is a chemical compound used in various scientific research applications. It is a highly reactive compound with a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. The compound has been studied for its potential use in the development of new drugs and for its ability to interact with various biological systems.
Scientific Research Applications
Molecular Docking and Antibacterial Activity
A series of novel synthesized compounds, including derivatives of 1-(3-Morpholin-4-ylphenyl)ethanone, were investigated for their antibacterial activity. These compounds showed promising effects against Gram-positive and Gram-negative bacteria, with molecular docking studies revealing their potential mechanism of action against bacterial proteins (Khumar, Ezhilarasi, & Prabha, 2018).
Microwave-Assisted Synthesis and Characterization
Another study focused on the microwave-assisted synthesis of mono- and disubstituted derivatives of 4-hydroxyacetophenone, including morpholine derivatives. This efficient synthesis route provides a novel alternative for generating these compounds, which were thoroughly characterized and analyzed (Aljohani et al., 2019).
Anti-Inflammatory Activity of Thiophene Derivatives
A study explored the synthesis, characterization, and anti-inflammatory activity of thiophene derivatives, starting from 1-(4-morpholinophenyl)ethanone. These derivatives showed moderate to good anti-inflammatory activity, with potential for further development into therapeutic agents (Helal et al., 2015).
Catalytic Enantioselective Synthesis of Morpholinones
Research into the catalytic enantioselective synthesis of morpholinones from aryl/alkylglyoxals and 2-(arylamino)ethan-1-ols, including morpholine derivatives, highlights their importance as building blocks in organic synthesis and medicinal chemistry. This synthesis approach offers a novel method for constructing these N,O-heterocycles with potential pharmaceutical applications (He, Wu, Wang, & Zhu, 2021).
Synthesis and Antibacterial Activity of Pyrimidines and Thiazolidinones
A study reported the synthesis and antibacterial activity of novel pyrimidines and thiazolidinones derived from 1-(4-morpholinophenyl)ethanone. These compounds exhibited significant antibacterial activity, underscoring the potential of morpholine derivatives in developing new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Mechanism of Action
Target of Action
It’s structurally related to a compound known as (s)-n-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide , which is known to interact with the CYP3A4 Cytochrome . This enzyme is a major player in drug metabolism and is responsible for the oxidation of a wide range of endogenous and xenobiotic compounds .
Mode of Action
The related compound (s)-n-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide is known to undergo metabolism mediated by the cyp3a4 cytochrome . The metabolism mechanism involves two different orientations of the phenyl ring for substrate approach toward the oxyferryl center, leading to two subsequent rearrangement pathways .
Biochemical Pathways
Given its potential interaction with the cyp3a4 cytochrome, it’s likely that it influences the metabolic pathways associated with this enzyme .
Pharmacokinetics
The metabolism of the related compound (s)-n-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide by the cyp3a4 cytochrome suggests that 1-(3-morpholin-4-ylphenyl)ethanone may also be metabolized by this enzyme .
Result of Action
The related compound (s)-n-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide is known to form alcohol and ketone products through its interaction with the cyp3a4 cytochrome .
properties
IUPAC Name |
1-(3-morpholin-4-ylphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-10(14)11-3-2-4-12(9-11)13-5-7-15-8-6-13/h2-4,9H,5-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDCDRGCTJHTRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)N2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90428097 |
Source
|
| Record name | 1-[3-(Morpholin-4-yl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90428097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59695-23-7 |
Source
|
| Record name | 1-[3-(Morpholin-4-yl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90428097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(3-Morpholin-4-yl-phenyl)-ethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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